Cas no 2991-28-8 (2,5-Difluorobenzoic acid)

• Product Name: 2,5-Difluorobenzoic acid
• CAS No: 2991-28-8
• MF: C₇H₄F₂O₂
• MW: 158.102269172668
• MDL: MFCD00002410
• CID: 43669
• PubChem ID: 76339
• Update Time: 2025-06-12

2,5-Difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluorobenzoic acid
• 2,3- Dichloro benzoic acid
• RARECHEM AL BO 0019
• Benzoic acid, 2,5-difluoro-
• 2,5-Difluorobenzic acid
• 2-chloro-6-flurobenzyl cyanide
• 2,5-Difluorobenzoic
• 2,4-DIFLUOROBENZOIC ACID,LIGHT PINK SOLID
• 2,5-difluoro-benzoic acid
• 2,5-difluoroenzoic acid
• 5-Difluorobenzoic acid
• Benzoic acid,2,5-difluoro
• 2,5-Difluorobenzoicacid
• 2,5-difluorobenzoate
• LBQMIAVIGLLBGW-UHFFFAOYSA-N
• NSC190310
• PubChem4935
• KSC206G1B
• LBQMIAVIGLLBGW-UHFFFAOYSA-
• EBD37050
• BCP24598
• WT1626
• STK802570
• BBL011835
• SBB063429
• VZ22751
• CS-W020593
• 2991-28-8
• SY009582
• EINECS 221-060-6
• NS00020628
• Z89265799
• SCHEMBL115334
• EN300-18709
• AC-3949
• NSC-190310
• NSC 190310
• MFCD00002410
• W-106966
• InChI=1/C7H4F2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)
• 2,5-Difluorobenzoic acid, 98%
• D1699
• DTXSID30184024
• FT-0610351
• BS-3868
• AM20040130
• AKOS000122998
• GF8ZKM9RKS
• A5533
• 2,5-Difluorobenzoic acid,99%
• DB-023877
• NSC 190310;
• DTXCID40106515
• 221-060-6
• FD64200

• MDL： MFCD00002410
• Inchi： 1S/C7H4F2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)
• InChI Key： LBQMIAVIGLLBGW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)F
• BRN： 973351

Computed Properties

• Exact Mass: 158.01800
• Monoisotopic Mass: 158.01793569 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3
• Molecular Weight: 158.10

Experimental Properties

• Color/Form: White powder
• Density: 1.3486 (estimate)
• Melting Point: 130.0 to 132.0 deg-C
• Boiling Point: 244.7℃/760mmHg
• Flash Point: 101.8℃
• Solubility: acetone: soluble25mg/mL, clear, faintly yellow
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 1.66300
• Solubility: Not available

2,5-Difluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,5-Difluorobenzoic acid

Professional Introduction to 2,5-Difluorobenzoic Acid (CAS No. 2991-28-8)

2,5-Difluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2991-28-8, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, characterized by the presence of two fluorine atoms at the 2- and 5-positions of the benzene ring, exhibits distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various specialized compounds.

The molecular structure of 2,5-Difluorobenzoic acid consists of a benzoic acid core substituted with two fluorine atoms. This substitution pattern imparts enhanced lipophilicity and metabolic stability compared to its unsubstituted counterpart, benzoic acid. The electron-withdrawing nature of the fluorine atoms also influences the electronic properties of the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions. These characteristics make 2,5-Difluorobenzoic acid a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

In recent years, 2,5-Difluorobenzoic acid has been extensively studied for its potential applications in medicinal chemistry. Its structural motif is found in several biologically active molecules, including kinase inhibitors and antimicrobial agents. The fluorine atoms enhance binding affinity to target proteins by improving hydrophobic interactions and reducing metabolic degradation. For instance, research published in journals such as *Journal of Medicinal Chemistry* highlights the use of 2,5-Difluorobenzoic acid derivatives as scaffolds for developing novel antiviral drugs. The fluorinated aromatic system contributes to the compound's ability to penetrate biological membranes, thereby increasing its bioavailability.

Moreover, 2,5-Difluorobenzoic acid has been explored in the field of materials science due to its ability to form stable complexes with metals and other organic molecules. These complexes exhibit interesting photophysical properties, making them useful in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. A study published in *Advanced Materials* demonstrates the synthesis of novel fluoro-substituted benzoic acid-based polymers that exhibit high charge carrier mobility and thermal stability. Such materials are crucial for developing next-generation electronic devices with improved performance.

The synthesis of 2,5-Difluorobenzoic acid typically involves fluorination reactions on benzoic acid precursors using established methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For example, palladium-catalyzed fluorination protocols have been optimized to achieve high regioselectivity and yield, reducing unwanted byproducts. These advancements are critical for industrial applications where cost-effectiveness and environmental sustainability are paramount.

From a pharmacological perspective, derivatives of 2,5-Difluorobenzoic acid have shown promise in treating various diseases by modulating biological pathways associated with inflammation and cancer. Research groups have synthesized analogs that target specific enzymes involved in signal transduction pathways. One notable example is the development of small-molecule inhibitors that disrupt tyrosine kinase activity in cancer cells. The presence of fluorine atoms enhances binding affinity to these enzymes by stabilizing key interactions through halogen bonding or π-stacking effects.

The role of 2,5-Difluorobenzoic acid in drug discovery extends beyond oncology; it has also been investigated for its antimicrobial properties. Fluoro-substituted benzoic acids exhibit broad-spectrum activity against bacteria and fungi by interfering with essential metabolic processes. Recent publications suggest that compounds derived from 2,5-Difluorobenzoic acid may serve as lead candidates for developing novel antibiotics to combat resistant strains of pathogens. This underscores the importance of fluorinated aromatic compounds in addressing global health challenges.

In conclusion, 2,5-Difluorobenzoic acid (CAS No. 2991-28-8) is a multifaceted compound with significant applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, leading to innovative solutions in drug development and advanced materials engineering. As research continues to uncover new therapeutic applications and synthetic methodologies for this compound, 2,5-Difluorobenzoic acid is poised to remain a cornerstone in scientific innovation.